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Compound of Interest

Tetrabutylammonium
Compound Name:
hexafluorophosphate

Cat. No.: B013445

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on tetrabutylammonium
hexafluorophosphate (TBAPFs), a widely used quaternary ammonium salt in research, with a
focus on its pricing for research quantities, experimental protocols, and applications.

Core Compound Information

Tetrabutylammonium hexafluorophosphate, with the chemical formula CisH36FsNP, is a
white crystalline powder.[1] It is extensively used as a supporting electrolyte in nonaqueous
electrochemistry due to its high solubility in polar organic solvents like acetonitrile and acetone,
and its chemical inertness over a wide potential range.[1][2]

Pricing for Research Quantities

The price of tetrabutylammonium hexafluorophosphate can vary based on the supplier,
purity, and quantity. Below is a summary of pricing from various suppliers for research-grade
quantities.
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Supplier Quantity (g) Purity Price (USD)
Thermo Fisher $62.65 (special offer) /
Scientific 2 o8% $73.60
MedChemExpress 25 297% $25.00
Sigma-Aldrich 5 98% $41.20
25 98% $81.10

100 98% $222.00

The Lab Depot 25 - $118.20
Biosynth 500 - $265.50
1000 - $495.60

AK Scientific 5 - $10.00
25 - $15.00

American Custom

Chemicals 25 - $1083.16
100 - $2433.70

Apolloscientific 25 - $32.00
100 - $85.00

Arctom 10 - $20.00
25 - $38.00

100 - $100.00

500 - $186.00

Fisher Scientific 25 98% $90.00
25 >99.0% $262.00

Disclaimer: Prices are subject to change and may not include shipping and handling fees.
Please refer to the suppliers' websites for the most current pricing.
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Experimental Protocols

Detailed methodologies for key experiments involving tetrabutylammonium
hexafluorophosphate are provided below.

Synthesis of Tetrabutylammonium Hexafluorophosphate

This protocol describes a common method for synthesizing TBAPFe via counter ion exchange.

[2][3]

Materials:

Tetrabutylammonium bromide (TBABTr)

o Potassium hexafluorophosphate (KPFs)[4] or Ammonium hexafluorophosphate (NH4PFs)[5]
e Dichloromethane (CH2Cl2)[4] or Acetone[5]

o Deionized water

e Anhydrous sodium carbonate (NazCOs) or Anhydrous magnesium sulfate (MgSOa)

» Rotary evaporator

e Separatory funnel

Standard glassware
Procedure:
o Dissolution of Reactants:

o Prepare an aqueous solution of potassium hexafluorophosphate (e.g., 2.055 g in 30 mL of
deionized water).[4]

o Prepare an organic solution of tetrabutylammonium bromide (e.g., 3.601 g in 30 mL of
dichloromethane).[4]

e Reaction:
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o Combine the aqueous and organic solutions in a flask.

o Stir the biphasic mixture vigorously at room temperature for 24 hours.[4] During this time,
the tetrabutylammonium cation and hexafluorophosphate anion will combine in the organic
layer.

e Separation and Washing:

o Transfer the mixture to a separatory funnel and allow the layers to separate.

o Collect the organic phase.

o Wash the organic phase three times with deionized water (e.g., with 10 mL portions).[4]
e Drying and Filtration:

o Dry the organic phase over an anhydrous drying agent like sodium carbonate[4] or
magnesium sulfate.

o Filter the solution to remove the drying agent.
* Isolation of Product:
o Concentrate the filtrate using a rotary evaporator to obtain a white solid.[4]

o Dry the resulting solid under vacuum at an elevated temperature (e.g., 80°C) for 18 hours
to yield the final product, tetrabutylammonium hexafluorophosphate.[4]
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Reactant Preparation
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Caption: Workflow for the synthesis of tetrabutylammonium hexafluorophosphate.
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Purification by Recrystallization

For high-purity applications, especially in electrochemistry, TBAPFe should be recrystallized.
Materials:
e Crude tetrabutylammonium hexafluorophosphate
o Absolute ethanol[6]
o Deionized water (optional)
e Heating mantle or hot plate
* Ice bath
e Buchner funnel and filter paper
e Vacuum flask
e Vacuum oven or drying pistol
Procedure:
 Dissolution:
o Dissolve the crude TBAPFs in a minimal amount of hot absolute ethanol.
o Crystallization:
o Allow the solution to cool slowly to room temperature.
o For enhanced precipitation, cool the solution further in an ice bath.
e Isolation:
o Collect the crystals by vacuum filtration using a Buchner funnel.

o Wash the crystals with a small amount of cold ethanol.
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e Drying:

o Dry the purified crystals under vacuum for an extended period (e.g., 48 hours) at an
elevated temperature (e.g., 100°C) to remove any residual solvent.[5]
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Caption: Workflow for the purification of TBAPFs by recrystallization.

Use as a Supporting Electrolyte in Cyclic Voltammetry

TBAPFs is a standard supporting electrolyte for non-aqueous cyclic voltammetry (CV)
experiments.[2]

Materials and Equipment:

Purified tetrabutylammonium hexafluorophosphate

» Anhydrous, high-purity solvent (e.g., acetonitrile, dimethylformamide)
e Analyte of interest

» Potentiostat

o Electrochemical cell

e Working electrode (e.g., glassy carbon, platinum)

o Reference electrode (e.g., Ag/Ag*)

o Counter electrode (e.g., platinum wire)

 Inert gas (e.g., argon or nitrogen) for deoxygenation

Procedure:
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Electrolyte Preparation:

o Prepare a stock solution of the supporting electrolyte by dissolving TBAPFs in the chosen
anhydrous solvent to a typical concentration of 0.1 M.[2][7][8]

Cell Assembly:

o Assemble the three-electrode cell. The working electrode should be polished and cleaned

before use.
o Add the electrolyte solution to the cell.
Deoxygenation:

o Purge the electrolyte solution with an inert gas for 15-20 minutes to remove dissolved
oxygen, which can interfere with electrochemical measurements. Maintain an inert
atmosphere over the solution during the experiment.

Background Scan:

o Perform a CV scan of the electrolyte solution alone to establish the background current
and the potential window.

Analyte Addition and Measurement:

o Add the analyte of interest to the cell to achieve the desired concentration (typically in the
millimolar range).

o Run the cyclic voltammogram over the desired potential range.
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Caption: Logical diagram of a three-electrode setup for cyclic voltammetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Tetrabutylammonium
Hexafluorophosphate for Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b013445#tetrabutylammonium-
hexafluorophosphate-price-for-research-quantities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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